Cas no 52273-78-6 (3-(3-Aminophenyl)propan-1-ol)

• Product Name: 3-(3-Aminophenyl)propan-1-ol
• CAS No: 52273-78-6
• MF: C₉H₁₃NO
• MW: 151.205622434616
• CID: 2194231
• PubChem ID: 10103334
• Update Time: 2025-10-28

3-(3-Aminophenyl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-(3-Aminophenyl)propan-1-ol
• Benzenepropanol, 3-amino-
• Z1198265859
• SCHEMBL2518966
• AKOS006311609
• F74567
• 52273-78-6
• DTXSID70435567
• EN300-129707
• DGUAFFKNTIUOFF-UHFFFAOYSA-N
• CCA27378
• DB-347496

• Inchi： 1S/C9H13NO/c10-9-5-1-3-8(7-9)4-2-6-11/h1,3,5,7,11H,2,4,6,10H2
• InChI Key： DGUAFFKNTIUOFF-UHFFFAOYSA-N
• SMILES： OCCCC1C=CC=C(C=1)N

Computed Properties

• Exact Mass: 151.099714038g/mol
• Monoisotopic Mass: 151.099714038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 106
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 46.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aniline and substituted anilines

Additional information on 3-(3-Aminophenyl)propan-1-ol

Introduction to 3-(3-Aminophenyl)Propan-1-ol (CAS No. 52273-78-6)

3-(3-Aminophenyl)Propan-1-ol, also known by its CAS number 52273-78-6, is a versatile organic compound with significant applications in various fields, including pharmaceuticals, materials science, and chemical synthesis. This compound has garnered attention in recent years due to its unique chemical properties and potential for innovative applications. The molecule consists of a propanol backbone with a 3-amino-substituted phenyl group, making it a valuable intermediate in the synthesis of more complex molecules.

The structure of 3-(3-Aminophenyl)Propan-1-ol is characterized by a hydroxyl group (-OH) at the terminal end of the propane chain and an amino group (-NH₂) attached to the phenyl ring at the meta position. This arrangement imparts the compound with both hydrophilic and hydrophobic properties, which are advantageous in various chemical reactions. Recent studies have highlighted its role as a key intermediate in the synthesis of bioactive compounds, particularly in the development of new drug candidates.

One of the most notable advancements involving 3-(3-Aminophenyl)Propan-1-ol is its use in click chemistry reactions. These reactions are highly efficient and selective, enabling the rapid construction of complex molecules. For instance, researchers have employed this compound in the synthesis of peptide-based drugs and biocompatible polymers. Its ability to participate in both nucleophilic and electrophilic reactions makes it a valuable building block in organic synthesis.

In addition to its role in drug discovery, 3-(3-Aminophenyl)Propan-1-ol has found applications in materials science. Recent research has explored its use as a precursor for synthesizing advanced materials such as conductive polymers and stimuli-responsive hydrogels. These materials have potential applications in electronics, sensors, and biomedical devices.

The synthesis of 3-(3-Aminophenyl)Propan-1-ol typically involves multi-step processes that require precise control over reaction conditions. Traditional methods include reduction of nitrophenyl derivatives or coupling reactions involving aromatic amines. However, recent advancements have introduced more efficient and environmentally friendly methods, such as enzymatic catalysis and microwave-assisted synthesis.

In terms of safety and handling, 3-(3-Aminophenyl)Propan-1-ol should be treated with care due to its reactivity. Proper storage conditions and personal protective equipment are recommended to ensure safe handling. Despite its reactive nature, the compound is not classified as a hazardous material under standard conditions.

In conclusion, 3-(3-Aminophenyl)Propan-1-ol, CAS No. 52273-78-6, is a critical compound with diverse applications across multiple disciplines. Its unique chemical properties and versatility make it an essential tool for researchers and industry professionals alike. As ongoing research continues to uncover new potential uses for this compound, its significance in the field of organic chemistry is expected to grow further.